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Introduction

DS-1558 is a potent and highly selective inhibitor of the class III phosphoinositide 3-kinase

(PI3K), Vacuolar Protein Sorting 34 (Vps34). Vps34 is a crucial enzyme that catalyzes the

formation of phosphatidylinositol 3-phosphate (PI(3)P), a lipid second messenger essential for

the initiation of two key cellular processes: autophagy and macropinocytosis.[1][2] Autophagy is

a catabolic "self-eating" process where cells degrade and recycle their own components to

maintain homeostasis, a process often exploited by cancer cells for survival under stress.[3]

Macropinocytosis is a form of fluid-phase endocytosis that allows cells to engulf large amounts

of extracellular fluid and macromolecules, serving as an alternative nutrient acquisition pathway

for cancer cells.[3][4] By inhibiting Vps34, DS-1558 offers a dual mechanism of action, blocking

both a major intracellular recycling pathway and a key nutrient uptake pathway, making it a

promising therapeutic candidate for diseases like cancer.[3][5]

These application notes provide detailed protocols for robust, cell-based assays to quantify the

efficacy of DS-1558 by measuring its impact on autophagy and macropinocytosis.
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DS-1558 acts as an ATP-competitive inhibitor of Vps34.[2] The inhibition of Vps34 kinase

activity prevents the production of PI(3)P on endosomal and phagophore membranes. This

blockage disrupts the recruitment and activation of downstream effector proteins required for

the formation of autophagosomes and macropinosomes, thereby inhibiting both pathways.

DS-1558 Mechanism of Action

Cellular Processes

DS-1558

Vps34 Kinase

Inhibits

PI(3)P Production

Catalyzes

Autophagy
(Autophagosome Formation)

Initiates

Macropinocytosis
(Macropinosome Formation)

Initiates

Click to download full resolution via product page

DS-1558 inhibits Vps34, blocking key cellular pathways.

Application Note 1: Measuring Inhibition of
Autophagy
The efficacy of DS-1558 as an autophagy inhibitor can be quantified by monitoring two key

indicators: the accumulation of autophagosomes and the buildup of autophagy-specific
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substrate proteins like p62/SQSTM1.

1.1. Autophagic Flux Assay by LC3 Immunofluorescence

Principle: Microtubule-associated protein 1A/1B-light chain 3 (LC3) is a reliable marker for

autophagosomes. During autophagy, the cytosolic form (LC3-I) is converted to the lipidated,

autophagosome-associated form (LC3-II), which appears as distinct puncta under a

fluorescence microscope. Vps34 inhibitors block the formation of autophagosomes, but late-

stage autophagy inhibitors (which block autophagosome-lysosome fusion) cause an

accumulation of LC3-II. To accurately measure the inhibitory effect of DS-1558 on autophagic

flux (the entire process), cells are often co-treated with a lysosomal inhibitor like Bafilomycin

A1.[6][7] A potent Vps34 inhibitor should prevent the accumulation of LC3 puncta, even in the

presence of Bafilomycin A1.
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Workflow for the LC3 immunofluorescence assay.

Experimental Protocol:

Cell Seeding: Plate cells (e.g., HeLa or U2OS) onto glass coverslips in a 24-well plate at a

density that will result in 50-70% confluency at the time of the experiment. Allow cells to

adhere overnight.

Compound Treatment:

Prepare serial dilutions of DS-1558 in complete cell culture medium. A typical

concentration range to test would be 10 nM to 10 µM.

Include the following controls:

Vehicle Control (e.g., 0.1% DMSO).
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Positive Control for Inhibition: A known late-stage autophagy inhibitor like 100 nM

Bafilomycin A1 for the final 2-4 hours of incubation.[8]

Autophagy Induction Control: Earle's Balanced Salt Solution (EBSS) for starvation or 1

µM Rapamycin for 2-4 hours.

Aspirate the medium and add the compound-containing media to the respective wells.

Incubate for the desired time (e.g., 6, 12, or 24 hours).

Cell Fixation and Permeabilization:

Wash cells twice with ice-cold Phosphate Buffered Saline (PBS).

Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

[6]

Wash cells three times with PBS.

Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.[6]

Immunostaining:

Wash cells three times with PBS.

Block non-specific binding with a blocking buffer (e.g., 1% BSA in PBS) for 1 hour at room

temperature.

Incubate with a primary antibody against LC3B (e.g., rabbit anti-LC3B) diluted in blocking

buffer overnight at 4°C.

The next day, wash cells three times with PBS.

Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 goat anti-

rabbit) and a nuclear counterstain (e.g., DAPI) for 1 hour at room temperature, protected

from light.

Wash three times with PBS.
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Imaging and Analysis:

Mount the coverslips onto glass slides using an anti-fade mounting medium.

Acquire images using a fluorescence microscope.

Quantify the average number of LC3 puncta per cell using image analysis software (e.g.,

ImageJ/Fiji). Count at least 50 cells per condition.

1.2. p62/SQSTM1 Accumulation Assay by Western Blot

Principle: p62 (also known as Sequestosome-1 or SQSTM1) is an autophagy receptor that

binds to ubiquitinated proteins and LC3, targeting them for degradation in the autolysosome.

Inhibition of autophagy leads to the accumulation of p62.[2] This can be readily detected by

Western blot.

Experimental Protocol:

Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with DS-1558 and controls

as described in section 1.1.

Cell Lysis:

Wash cells with ice-cold PBS and scrape them into a lysis buffer (e.g., RIPA buffer)

containing protease and phosphatase inhibitors.

Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C to

pellet cell debris.

Protein Quantification: Determine the protein concentration of the supernatant using a

standard method (e.g., BCA assay).

Western Blot:

Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.
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Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

Incubate the membrane with primary antibodies against p62 and LC3B overnight at 4°C.

Also, probe for a loading control (e.g., β-actin or GAPDH).

Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour

at room temperature.

Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging

system.

Quantify band intensities using densitometry software.

Data Presentation: Expected Efficacy of DS-1558 on Autophagy

Treatment
Condition

Avg. LC3 Puncta
per Cell

Relative p62
Protein Level
(Normalized to
Actin)

Interpretation

Vehicle (DMSO) 2 ± 1 1.0 Basal Autophagy

Bafilomycin A1 (100

nM)
25 ± 5 3.5

Autophagic flux is

active

DS-1558 (1 µM) 3 ± 1 2.8 Autophagy Inhibition

DS-1558 +

Bafilomycin A1
4 ± 2 3.8

Autophagy Inhibition

(no further

accumulation)

Data are representative. Actual results may vary based on cell line and experimental

conditions.
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The effect of DS-1558 on macropinocytosis can be determined by measuring the uptake of a

fluorescent, high-molecular-weight fluid-phase marker.

2.1. Fluorescent Dextran Uptake Assay

Principle: Macropinocytosis is characterized by the non-specific engulfment of large volumes of

extracellular fluid into vesicles called macropinosomes. This process can be visualized and

quantified by incubating cells with a fluorescently labeled, high-molecular-weight (e.g., 70 kDa)

dextran, which is taken up primarily through macropinocytosis in many cancer cell types.[4][9]

Inhibition of Vps34 by DS-1558 is expected to reduce the formation of macropinosomes and

thus decrease the uptake of fluorescent dextran.

Seed Cells Pre-treat with DS-1558
& Controls (e.g., EIPA)

Pulse with
Fluorescent Dextran

Wash to Remove
External Dextran Fix Cells Image and Quantify

Dextran Uptake

Click to download full resolution via product page

Workflow for the macropinocytosis inhibition assay.

Experimental Protocol:

Cell Seeding: Plate cells (e.g., pancreatic or glioblastoma cell lines known for high

macropinocytosis, like MIA PaCa-2 or U251) onto glass coverslips in a 24-well plate.

Serum Starvation (Optional but Recommended): To reduce basal levels of growth factor-

induced macropinocytosis, you may serum-starve the cells for 2-4 hours prior to the

experiment.[9]

Compound Treatment:

Pre-treat cells with various concentrations of DS-1558 or controls for 1-2 hours.

Include a Vehicle Control (DMSO).

Include a Positive Control for inhibition, such as 50 µM 5-(N-Ethyl-N-isopropyl)amiloride

(EIPA), a known inhibitor of macropinocytosis.[9][10]
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Dextran Uptake:

Without removing the inhibitors, add fluorescently labeled dextran (e.g., TMR-Dextran, 70

kDa) to a final concentration of 0.5-1 mg/mL.[4]

Incubate at 37°C for 30 minutes.

Wash and Fix:

Place the plate on ice and wash the cells three times with ice-cold PBS to stop

endocytosis and remove surface-bound dextran.

Fix the cells with 4% PFA for 15 minutes at room temperature.

Imaging and Quantification:

Wash cells three times with PBS and mount coverslips onto slides with a DAPI-containing

mounting medium.

Acquire images with a fluorescence or confocal microscope.

Quantify the total integrated fluorescence intensity of dextran per cell using image analysis

software. This can be defined as the "Macropinocytic Index".[9][11]

Data Presentation: Expected Efficacy of DS-1558 on Macropinocytosis

Treatment
Condition

Macropinocytic
Index (Arbitrary
Fluorescence
Units)

% Inhibition Interpretation

Vehicle (DMSO) 15,200 ± 1,800 0%
Basal

Macropinocytosis

EIPA (50 µM) 2,100 ± 500 86% Strong Inhibition

DS-1558 (100 nM) 8,500 ± 1,100 44% Moderate Inhibition

DS-1558 (1 µM) 3,300 ± 750 78% Strong Inhibition
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Data are representative. Actual results may vary based on cell line and experimental

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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